Cas no 1090-74-0 (1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI))

• Product name: 1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
• CAS No: 1090-74-0
• MF: C₁₆H₁₄O₄
• MW: 270.27996
• CID: 198643
• PubChem ID: 24187156

1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI)
• 2-(4-methoxyphenyl)-2H-chromene-5,7-diol
• Acacetinidinchlorid
• 1090-74-0
• NSC60168
• NSC-60168
• 2-(4-Methoxyphenyl)chromenylium-5,7-diol;chloride
• FLAVYLIUM,7-DIHYDROXY-4'-METHOXY-CHLORIDE

• Inchi： InChI=1S/C16H14O4/c1-19-12-4-2-10(3-5-12)15-7-6-13-14(18)8-11(17)9-16(13)20-15/h2-9,15,17-18H,1H3
• InChI Key： VCVXBROMHOHTLV-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2C=CC3=C(C=C(C=C3O2)O)O)=CC=1

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.7Ų
• Tautomer Count: 12

Experimental Properties

• Density: 1.314
• Boiling Point: 520.9°Cat760mmHg
• Flash Point: 268.8°C
• Refractive Index: 1.644
• PSA: 58.92000
• LogP: 3.25330

1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Security Information

1-Benzopyrylium,5,7-dihydroxy-2-(4-methoxyphenyl)-, chloride (9CI) Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%